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Compound of Interest

Compound Name:
2-(4-Hydroxyphenoxy)propionic

acid hydrazide

CAS No.: 845879-32-5

Cat. No.: B1621787

Get Quote

Structural Characterization, Synthetic Protocols,
and Functional Utility
Executive Summary & Molecular Architecture
2-(4-Hydroxyphenoxy)propanehydrazide represents a bifunctional "privileged scaffold" bridging

the gap between aryloxyphenoxypropionate herbicides (the "fops") and hydrazide-based

pharmacophores used in antimicrobial and anti-inflammatory drug discovery.

Its chemical significance lies in its dual-reactivity:

The Phenolic Terminus: A nucleophilic handle allowing for further etherification or

esterification, critical for extending lipophilicity or attaching targeting moieties.

The Hydrazide Terminus: A versatile electrophile/nucleophile hybrid capable of condensing

into heterocycles (1,2,4-triazoles, 1,3,4-oxadiazoles) or forming Schiff bases.

1.1 Structural Specifications
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Property Detail

IUPAC Name 2-(4-hydroxyphenoxy)propanehydrazide

Molecular Formula

Molecular Weight 196.20 g/mol

Chirality

One stereocenter at C2 (Propyl backbone).[1][2]

[3] Note: Herbicide activity is often restricted to

the (R)-enantiomer.[4]

Key Functional Groups
Phenol (p-substituted), Ether (aryl-alkyl),

Hydrazide (primary).

Synthetic Pathway & Mechanistic Logic
The synthesis requires a rigorous two-step protocol designed to maximize yield while

suppressing the formation of the symmetric by-product, 1,4-bis(1-carboxyethoxy)benzene.

2.1 The "Mono-Alkylation" Challenge
The primary difficulty in synthesizing this molecule is the high reactivity of hydroquinone.

Without kinetic control, the alkylating agent (Ethyl 2-chloropropionate) will react with both

phenolic hydroxyls.

Control Strategy:

Stoichiometry: Use a 3:1 molar excess of hydroquinone relative to the alkyl halide.

Solvent Choice: Acetone or Acetonitrile (polar aprotic) favors the

displacement.

Base Selection: Potassium Carbonate (

) provides a heterogeneous basic surface, moderating the deprotonation rate compared to
soluble bases like NaOEt.

2.2 Reaction Workflow Diagram
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Figure 1: Synthetic workflow emphasizing the critical mono-alkylation step.

Detailed Experimental Protocols
Safety Note: Hydrazine hydrate is a potent carcinogen and reducing agent. All operations must

be performed in a fume hood using nitrile gloves.

Protocol A: Synthesis of Ethyl 2-(4-hydroxyphenoxy)propionate
(Intermediate)
Rationale: This step establishes the ether linkage.

Setup: Equip a 500mL round-bottom flask with a magnetic stir bar and a reflux condenser.

Reagents: Add Hydroquinone (33.0 g, 0.30 mol) and anhydrous

(13.8 g, 0.10 mol) to Acetone (150 mL). Stir for 30 minutes at room temperature to initiate
deprotonation.

Addition: Add Ethyl 2-chloropropionate (13.6 g, 0.10 mol) dropwise over 20 minutes.

Reaction: Reflux the mixture (

) for 8 hours. Monitor via TLC (Hexane:Ethyl Acetate 7:3). Look for the disappearance of the
alkyl halide.

Workup:
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Filter off the inorganic salts (

) while hot.

Evaporate the solvent under reduced pressure.

Purification (Critical): Dissolve the residue in water. Extract with Chloroform (

). The unreacted hydroquinone remains in the aqueous phase; the ester moves to the
organic phase.

Dry organic layer over

and concentrate.

Yield Expectation: 70-80% (Viscous oil or low-melting solid).

Protocol B: Hydrazinolysis to Final Product
Rationale: Converting the ester to the hydrazide via nucleophilic acyl substitution.

Setup: 250mL round-bottom flask.

Reagents: Dissolve the Intermediate Ester (0.05 mol) in absolute Ethanol (50 mL).

Addition: Add Hydrazine Hydrate (99%, 0.15 mol) slowly. Note: Excess hydrazine drives the

equilibrium forward.

Reaction: Reflux for 4–6 hours.

Validation Point: The reaction is complete when the solution becomes clear and TLC shows

a baseline spot (hydrazides are highly polar) compared to the mobile ester.

Isolation:

Cool the mixture to

in an ice bath.

The hydrazide typically precipitates as a white/off-white solid.
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Filter and wash with cold ethanol.

Recrystallization: Use Ethanol/Water (9:1) if purification is required.

Physicochemical Profiling & Validation
To ensure the integrity of the synthesized compound, the following parameters must be

verified.

Parameter Method Expected Observation

IR Spectroscopy KBr Pellet

3300-3200 cm⁻¹: N-H stretch

(doublet).1660-1680 cm⁻¹:

Amide I (C=O). Distinct shift

from Ester (1735 cm⁻¹).

¹H NMR DMSO-d₆

δ 9.0-9.2: Broad singlet

(CONH).δ 4.0-4.5: Broad

signal (

).δ 6.6-6.8: Aromatic protons

(Hydroquinone pattern).

Solubility Visual

Soluble in DMSO, DMF, hot

Ethanol. Insoluble in Hexane,

cold Water.

Melting Point Capillary
Typically >120°C (Exact value

depends on enantiopurity).

Reactivity & Derivatization Map
The hydrazide group is a "chemical chameleon," allowing the researcher to access diverse

biological activities.

5.1 Pathway A: Schiff Base Formation (Antimicrobial)
Reacting the hydrazide with aromatic aldehydes yields hydrazones (Schiff bases). These

derivatives often exhibit enhanced lipophilicity and target specific bacterial enzymes (e.g.,

Enoyl-ACP reductase).
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5.2 Pathway B: Cyclization to Heterocycles (Agrochemical)
1,3,4-Oxadiazoles: Reaction with

in alcoholic KOH. Common in herbicidal chemistry.[4][5]

1,2,4-Triazoles: Reaction with isothiocyanates followed by base-catalyzed cyclization.
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Figure 2: Divergent synthesis pathways for pharmaceutical and agrochemical derivatization.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1621787?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

